4'-Azetidinomethyl-2,4-dimethylbenzophenone
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Description
4'-Azetidinomethyl-2,4-dimethylbenzophenone, also known as ADMB, is a synthetic organic compound with a wide range of applications in the scientific world. It is a colorless crystalline solid that has a molecular weight of 284.37 g/mol and a melting point of 127-128°C. ADMB is a highly versatile compound that can be used in various fields of research, such as organic synthesis, biochemistry, pharmacology, and materials science.
Scientific Research Applications
Synthesis and Chemical Reactivity
- Novel Synthesis Techniques : Research into the synthesis of azetidinones and their derivatives, including those with dimethylbenzophenone structures, showcases advanced methodologies for creating complex molecules. For instance, the Lewis acid-mediated reaction of acyldiazo compounds with 4-acetoxyazetidin-2-ones highlights innovative approaches to synthesizing 4-(2-oxoethylidene)azetidin-2-ones, revealing excellent Z diastereoselection and potential for further chemical modifications (Cainelli, Giacomini, Galletti, & Quintavalla, 2003).
Biological Activities
- Antimicrobial and Antitumor Applications : The synthesis and evaluation of azetidinones for antimicrobial activities indicate their potential as novel antibacterial agents. This is exemplified by studies on novel 4-[4-(3-chloro-2oxo-4-substituted-phenylazetidin-1-yl)phenylamino]-1,2-dihydro-2,3-dimethyl-1-phenylpyrazole-5-ones, showing significant activity against various microorganisms (Yadav, Shukla, Sahu, & Sahu, 2012). Additionally, derivatives of azetidin-2-ones have been explored for their tubulin-targeting antitumor properties, contributing to the development of potential cancer therapies (Greene et al., 2016).
Material Science and Nonlinear Optical Properties
- Hyperbranched Polymers : Research into hyperbranched polymers with nonlinear optical properties introduces azetidine derivatives as core components, showcasing the application of such compounds in materials science. The synthesis of hyperbranched polymeric structures using azetidin-2,4-dione demonstrates the versatility of these compounds in creating materials with desirable optical characteristics (Chang, Chao, Yang, Dai, & Jeng, 2007).
properties
IUPAC Name |
[4-(azetidin-1-ylmethyl)phenyl]-(2,4-dimethylphenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO/c1-14-4-9-18(15(2)12-14)19(21)17-7-5-16(6-8-17)13-20-10-3-11-20/h4-9,12H,3,10-11,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPYKQYXLLGYEQZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)C2=CC=C(C=C2)CN3CCC3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60642804 |
Source
|
Record name | {4-[(Azetidin-1-yl)methyl]phenyl}(2,4-dimethylphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60642804 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Azetidinomethyl-2,4-dimethylbenzophenone | |
CAS RN |
898756-61-1 |
Source
|
Record name | Methanone, [4-(1-azetidinylmethyl)phenyl](2,4-dimethylphenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898756-61-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | {4-[(Azetidin-1-yl)methyl]phenyl}(2,4-dimethylphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60642804 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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